Oct-7-enal

Description

Oct-7-enal, also known as 7-octenal, is a naturally occurring unsaturated aldehyde with the molecular formula C₈H₁₄O. It is a colorless liquid that can be found in the volatile oils of certain plants, such as the Japanese thistle (Cirsium dipsacolepis). Oct-7-enal is characterized by its distinctive spicy, smoky, and citrus-like odor. The compound features a carbon chain with a double bond located between the seventh and eighth carbon atoms.

This aldehyde is a useful research chemical that has applications in scientific research, such as acting as a starting material for synthesizing various organic compounds . It has been studied for its role in plant defense mechanisms, its effects on insect behavior, and its potential antimicrobial properties. In industrial settings, oct-7-enal is utilized in the fragrance and flavor industries to impart unique scents and flavors to products. Oct-7-enal can be synthesized through the oxidation of oct-7-enol or the hydroformylation of 1-octene using a rhodium catalyst. Key reactions involving oct-7-enal include oxidation to form octanoic acid, reduction to oct-7-enol, and hydroformylation to produce 1,9-nonanedial.

Oct-7-enal shares similarities with other unsaturated aldehydes like hex-5-enal, non-8-enal, and dec-9-enal, but it possesses a unique carbon chain length and double bond position that give it distinct olfactory properties, reactivity, and applications. For instance, oct-2-enal has a double bond at the second position and is known for its antifungal properties. Its structure, featuring a terminal alkene group and an aldehyde function, dictates its reactivity and allows it to participate in chemical transformations, such as 1,3-dipolar cycloadditions with aromatic azoxy compounds.

• CAS No.: 21573-31-9
• Product Name: Oct-7-enal
• Molecular Formula: C8H14O
• Molecular Weight: 126.2 g/mol
• IUPAC Name: oct-7-enal
• Standard InChI: InChI=1S/C8H14O/c1-2-3-4-5-6-7-8-9/h2,8H,1,3-7H2
• Standard InChIKey: LIINGNMKNRSOGW-UHFFFAOYSA-N
• SMILES: C=CCCCCCC=O
• Canonical SMILES: C=CCCCCCC=O
• Synonyms: oct-7-enal;7-Octenal;Einecs 244-449-2
• PubChem Compound: 88947
• Last Modified: Sep 13 2023